Cas no 2172491-19-7 (2-(3-cyclopropylprop-2-yn-1-yl)cyclohexan-1-ol)

• Product Name: 2-(3-cyclopropylprop-2-yn-1-yl)cyclohexan-1-ol
• CAS No: 2172491-19-7
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 6286616
• PubChem ID: 165600650
• Update Time: 2025-11-01

2-(3-cyclopropylprop-2-yn-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclopropylprop-2-yn-1-yl)cyclohexan-1-ol
• EN300-1625957
• 2172491-19-7

• Inchi： 1S/C12H18O/c13-12-7-2-1-5-11(12)6-3-4-10-8-9-10/h10-13H,1-2,5-9H2
• InChI Key： OZGHFBDXYMTTQP-UHFFFAOYSA-N
• SMILES： OC1CCCCC1CC#CC1CC1

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3-cyclopropylprop-2-yn-1-yl)cyclohexan-1-ol

Introduction to 2-(3-cyclopropylprop-2-yn-1-yl)cyclohexan-1-ol (CAS No. 2172491-19-7)

2-(3-cyclopropylprop-2-yn-1-yl)cyclohexan-1-ol is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular structure, characterized by a cyclohexanone backbone substituted with a propargyl group linked to a cyclopropyl moiety, positions it as a versatile intermediate in the development of novel therapeutic agents. The compound's unique architecture, featuring both cyclopropyl and alkynyl functional groups, makes it a valuable scaffold for exploring diverse biological activities.

The synthesis of 2-(3-cyclopropylprop-2-yn-1-yl)cyclohexan-1-ol involves sophisticated organic transformations, including cross-coupling reactions and cyclization processes. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its application in drug discovery programs. The presence of the alkynyl group provides opportunities for further functionalization, allowing chemists to tailor the molecule's properties for specific pharmacological targets.

In the realm of medicinal chemistry, the structural features of 2-(3-cyclopropylprop-2-yn-1-yl)cyclohexan-1-ol have been leveraged to develop potential candidates for various therapeutic indications. Studies have highlighted its utility in modulating enzyme activity and interacting with biological receptors. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in inflammatory pathways, making them attractive candidates for treating chronic inflammatory diseases.

Recent research has also explored the pharmacokinetic properties of 2-(3-cyclopropylprop-2-yn-1-yl)cyclohexan-1-ol and its analogs. The cyclohexanone ring contributes to metabolic stability, while the cyclopropyl group enhances binding affinity to certain protein targets. These characteristics make the compound a promising candidate for further development into a drug candidate with improved pharmacological profiles.

The alkynyl functionality in 2-(3-cyclopropylprop-2-yn-1-yl)cyclohexan-1-ol serves as a versatile handle for further chemical modifications. Transition-metal-catalyzed reactions, such as Sonogashira coupling and Buchwald-Hartwig amination, allow for the introduction of additional substituents at specific positions on the molecule. This flexibility enables the exploration of diverse chemical space, increasing the likelihood of identifying novel bioactive compounds.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding interactions of 2-(3-cyclopropylprop-2-yn-1-yl)cyclohexan-1-ol with biological targets. These studies have provided insights into its potential mechanism of action and helped guide optimization efforts toward enhanced efficacy and selectivity. The integration of experimental data with computational predictions has accelerated the drug discovery process significantly.

The growing interest in 2-(3-cyclopropylprop-2-yne) derivatives stems from their unique structural features and potential therapeutic applications. Researchers are particularly interested in their ability to modulate signaling pathways associated with neurological disorders, cancer, and infectious diseases. Preclinical studies have demonstrated promising results in animal models, suggesting that further investigation is warranted.

The synthesis and characterization of 2-(3-cyclopropylpropene) derivatives continue to be an active area of research in academic and industrial laboratories. Innovations in synthetic techniques have enabled more efficient production methods, reducing costs and improving scalability. These advancements are crucial for supporting preclinical development programs aimed at bringing new therapies to market.

The future prospects for (cyclopentenone) derivatives are bright, with ongoing efforts focused on optimizing their pharmacological properties and exploring new applications. Collaborative research initiatives between chemists, biologists, and clinicians are essential for translating laboratory discoveries into clinical reality. As our understanding of biological systems continues to evolve, compounds like (cyclopentenone) derivatives will play an increasingly important role in addressing unmet medical needs.